Cas no 2138138-58-4 (4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one
• CAS No: 2138138-58-4
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• CID: 5968211
• PubChem ID: 141079527
• Update Time: 2025-05-26

4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one
• EN300-790877
• 2138138-58-4

• Inchi： 1S/C12H14FNO/c1-8(2)6-14-7-10-9(12(14)15)4-3-5-11(10)13/h3-5,8H,6-7H2,1-2H3
• InChI Key： BUWQBCNFZQJUHY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(N(CC=21)CC(C)C)=O

Computed Properties

• Exact Mass: 207.105942232g/mol
• Monoisotopic Mass: 207.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one

Introduction to 4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one (CAS No. 2138138-58-4)

4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 2138138-58-4, has garnered attention due to its potential applications in drug discovery and development. The presence of a fluoro substituent and an isoindolone core suggests a rich chemical space for modulating biological activity, making it a subject of considerable interest in medicinal chemistry.

The compound’s structure consists of a dihydroisoindolone backbone, which is a common motif in biologically active molecules. The fluoro group at the 4-position introduces electronic and steric effects that can influence the compound’s interactions with biological targets. Additionally, the (2-methylpropyl) side chain at the 2-position adds bulk and may affect the molecule’s solubility and metabolic stability. These structural features make 4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Studies have demonstrated that the fluoro substituent can enhance binding affinity to certain biological receptors by modulating hydrogen bonding interactions and lipophilicity. This has led to increased interest in fluoro-containing heterocycles as pharmacophores in drug design. The dihydroisoindolone core is also known to exhibit favorable pharmacokinetic properties, including improved oral bioavailability and reduced susceptibility to metabolic degradation.

In the context of current research, 4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one has been explored for its potential in treating various therapeutic indications. For instance, studies suggest that derivatives of this compound may exhibit anti-inflammatory and analgesic effects. The fluoro group’s ability to enhance receptor binding has been particularly noted in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, the rigid structure of the dihydroisoindolone moiety provides stability against enzymatic degradation, which is crucial for prolonged drug efficacy.

The synthesis of 4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include fluorination reactions, alkylation, and cyclization processes. The use of advanced catalytic systems has improved the efficiency and selectivity of these reactions, allowing for scalable production. Such synthetic methodologies are essential for translating promising leads into viable drug candidates.

Biological evaluation of 4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one has revealed intriguing findings. In vitro assays have shown that this compound interacts with several targets relevant to human health conditions. For example, preliminary data indicate that it may inhibit enzymes involved in inflammatory pathways. Additionally, its interaction with membrane receptors has been explored as a potential therapeutic strategy for neurological disorders. These findings underscore the compound’s versatility and its potential as a starting point for further medicinal chemistry investigations.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one. Predictive models have been developed to assess various physicochemical properties and biological activities, enabling rapid screening of large compound libraries. This high-throughput approach has been instrumental in identifying novel scaffolds with optimized pharmacokinetic profiles.

Future directions in the study of 4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one include exploring its role in combination therapies. The compound’s ability to modulate multiple targets simultaneously makes it an attractive candidate for synergistic treatment regimens. Furthermore, investigating its mechanism of action will provide deeper insights into its therapeutic potential and help guide further optimization efforts.

In conclusion,4-fluoro-2-(2-methylpropyl)-2,3-dihydro-1H-isoi n dolone (CAS No. 2138138 -58 -4) represents a compelling example of how structural modifications can yield compounds with significant pharmaceutical promise. Its unique combination of chemical features positions it as a valuable asset in ongoing drug discovery efforts within the pharmaceutical industry.